Cas no 69049-01-0 (5H-Tetrazol-5-one, 1-(1,1-dimethylethyl)-1,2-dihydro-)

• Product name: 5H-Tetrazol-5-one, 1-(1,1-dimethylethyl)-1,2-dihydro-
• CAS No: 69049-01-0
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 392321
• PubChem ID: 135829345

5H-Tetrazol-5-one, 1-(1,1-dimethylethyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazol-5-one, 1-(1,1-dimethylethyl)-1,2-dihydro-
• 1-tert-butyl-2H-tetrazol-5-one
• SCHEMBL6897322
• 69049-01-0
• SCHEMBL23767448
• 1-tert-Butyl-1,2-dihydro-5H-tetrazol-5-one
• DTXSID00508879

• Inchi： InChI=1S/C5H10N4O/c1-5(2,3)9-4(10)6-7-8-9/h1-3H3,(H,6,8,10)
• InChI Key： RFTHNPDGSJBHMR-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1C(=O)NN=N1

Computed Properties

• Exact Mass: 142.0856
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 57.06